![molecular formula C24H22N2O4S B270648 N-(2-dibenzo[b,d]furan-2-ylethyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide](/img/structure/B270648.png)
N-(2-dibenzo[b,d]furan-2-ylethyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-dibenzo[b,d]furan-2-ylethyl)-4-(2-oxo-1-pyrrolidinyl)benzenesulfonamide, commonly known as DBIBB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. DBIBB belongs to a class of compounds known as sulfonamides, which have been widely used as antibacterial agents. However, recent studies have shown that DBIBB has a unique pharmacological profile that makes it a promising candidate for the treatment of various diseases.
Mechanism of Action
The mechanism of action of DBIBB is not fully understood. However, studies have shown that DBIBB inhibits the activity of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer. Inhibition of CAIX activity leads to a decrease in intracellular pH, which in turn, leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
DBIBB has been shown to have several biochemical and physiological effects. Studies have shown that DBIBB inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. DBIBB has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of DBIBB is its potent anticancer activity, which makes it a promising candidate for the development of new anticancer drugs. However, DBIBB has some limitations for lab experiments. DBIBB is a synthetic compound, which means that it can be difficult and expensive to synthesize. Additionally, DBIBB has low solubility in water, which can make it difficult to use in certain types of experiments.
Future Directions
There are several future directions for the study of DBIBB. One area of research is the development of new anticancer drugs based on DBIBB. Researchers are also investigating the potential of DBIBB for the treatment of other diseases, such as Alzheimer's disease and diabetes. Additionally, researchers are exploring new synthesis methods for DBIBB that could make it easier and more cost-effective to produce.
Synthesis Methods
DBIBB can be synthesized using a multi-step process that involves the reaction of several reagents. The first step involves the reaction of 2,2'-dibromo-9,9'-spirobifluorene with sodium hydride to form 2-(2-bromophenyl)-2,3-dihydrobenzo[b][1,4]dioxin. This intermediate is then reacted with 4-(2-oxo-1-pyrrolidinyl)benzenesulfonyl chloride in the presence of triethylamine to form DBIBB.
Scientific Research Applications
DBIBB has been extensively studied for its potential applications in medicinal chemistry. Several studies have shown that DBIBB has potent anticancer activity in various cancer cell lines, including breast, lung, and colon cancer. DBIBB has also been shown to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for the development of new anticancer drugs.
properties
Molecular Formula |
C24H22N2O4S |
---|---|
Molecular Weight |
434.5 g/mol |
IUPAC Name |
N-(2-dibenzofuran-2-ylethyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
InChI |
InChI=1S/C24H22N2O4S/c27-24-6-3-15-26(24)18-8-10-19(11-9-18)31(28,29)25-14-13-17-7-12-23-21(16-17)20-4-1-2-5-22(20)30-23/h1-2,4-5,7-12,16,25H,3,6,13-15H2 |
InChI Key |
REDKEOXELOGWRO-UHFFFAOYSA-N |
SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC4=C(C=C3)OC5=CC=CC=C54 |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC4=C(C=C3)OC5=CC=CC=C54 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.